N-{[(4-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide

• IUPAC Name: N-[(4-methylphenyl)carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H12N2OS2/c1-9-4-6-10(7-5-9)14-13(17)15-12(16)11-3-2-8-18-11/h2-8H,1H3,(H2,14,15,16,17)
• InChI Key: SSWNGKHTGWPHJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CS2
• Molecular Formula: C13H12N2OS2
• Molecular Weight: 276.4 g/mol

Description

N-{[(4-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide, commonly known as Methylthio-DCTPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

Methylthio-DCTPB exerts its effects by binding to the sigma-2 receptor, a protein that is involved in various cellular processes, including cell proliferation, apoptosis, and intracellular signaling. The binding of Methylthio-DCTPB to the sigma-2 receptor leads to the activation of various signaling pathways, resulting in the observed effects on cancer cells, immune cells, and neurons.
Biochemical and Physiological Effects
Methylthio-DCTPB has been shown to have various biochemical and physiological effects. In cancer cells, Methylthio-DCTPB induces apoptosis by activating the caspase-3 pathway. In immune cells, Methylthio-DCTPB modulates the immune response by reducing the production of pro-inflammatory cytokines and increasing the production of anti-inflammatory cytokines. In neurons, Methylthio-DCTPB enhances synaptic plasticity by increasing the expression of synaptic proteins and promoting the formation of new synapses.

Advantages and Limitations for Lab Experiments

Methylthio-DCTPB has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, it also has some limitations, including its limited solubility in aqueous solutions and its instability in the presence of light and air.

Future Directions

There are several future directions for the study of Methylthio-DCTPB. One potential direction is the development of more efficient synthesis methods to increase the yield of the compound and reduce the use of toxic reagents. Another direction is the investigation of the potential applications of Methylthio-DCTPB in other fields, such as infectious diseases and metabolic disorders. Additionally, the development of new analogs of Methylthio-DCTPB with improved pharmacological properties could also be explored.

Synthesis Methods

The synthesis of Methylthio-DCTPB involves the reaction between 4-methylthioaniline and 2-thiophenecarboxylic acid chloride. The resulting compound is then treated with ammonium thiocyanate to obtain Methylthio-DCTPB. This synthesis method has been optimized to increase the yield of the compound and reduce the use of toxic reagents.

Scientific Research Applications

Methylthio-DCTPB has been studied for its potential applications in various fields, including cancer research, immunology, and neuroscience. In cancer research, Methylthio-DCTPB has been shown to inhibit the proliferation of cancer cells by inducing apoptosis. In immunology, Methylthio-DCTPB has been studied for its potential to modulate the immune response and reduce inflammation. In neuroscience, Methylthio-DCTPB has been shown to enhance synaptic plasticity and improve cognitive function.